Methyl-(5-methyl-furan-2-ylmethyl)-amine
Overview
Description
“Methyl-(5-methyl-furan-2-ylmethyl)-amine” is a chemical compound. It is also known as “2-[(5-Methyl-furan-2-ylmethyl)-amino]-ethanol” with a CAS Number of 22099-62-3 . The molecular weight of this compound is 155.2 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C8H13NO2 . The InChI code for this compound is 1S/C8H13NO2/c1-7-2-3-8(11-7)6-9-4-5-10/h2-3,9-10H,4-6H2,1H3 .Physical And Chemical Properties Analysis
The boiling point of “this compound” is 138/9 Torr . The compound is represented by the linear formula C8H13NO2, and it has a molecular weight of 155.2 .Scientific Research Applications
Synthesis and Biological Activity
The study of methyl-5-(hydroxymethyl)-2-furan carboxylate derivatives, closely related to Methyl-(5-methyl-furan-2-ylmethyl)-amine, has shown significant biological activities. These compounds, prepared from furfuryl alcohol, demonstrated potent cytotoxicity against cancer cell lines such as HeLa, HepG2, and Vero, as well as against Gram-positive and Gram-negative bacteria. The amine derivative exhibited the most potent biological activity, highlighting the potential of these compounds in medical research and drug development (Phutdhawong et al., 2019).
Chemical Synthesis
A method for synthesizing 2-methyl-1-[(5-methylfuran-2-yl)methyl]-1H-benzimidazoles was developed, showcasing the versatility of compounds related to this compound. This process involves the intramolecular cyclization of vicinal N-[(5-methylfuran-2-yl)methyl]aminoanilides, demonstrating the compound's significance in the creation of complex chemical structures for various applications, including pharmaceuticals (Stroganova et al., 2013).
Nematicidal and Antimicrobial Activity
Compounds containing furan rings, including those similar to this compound, have shown nematicidal and antimicrobial activities. A new series of 3-(5-3-methyl-5-[(3-methyl-7-5-[2-(aryl)-4-oxo-1,3-thiazolan-3-yl]-1,3,4-thiadiazol-2-ylbenzo[b]furan-5-yl)methyl]benzo[b]furan-7-yl-1,3,4-thiadiazol-2-yl)-2-(aryl)-1,3-thiazolan-4-one was synthesized, revealing potent activity against nematodes like Ditylenchus myceliophagus and Caenorhabditis elegans, as well as against various bacteria and fungi. This highlights the potential for developing new nematicides and antimicrobial agents from furan-based compounds (Reddy et al., 2010).
Microwave-Assisted Synthesis
The synthesis of amides and esters containing furan rings, similar in structure to this compound, under microwave-assisted conditions has been explored. This novel method allows for the efficient production of furfural derivatives, demonstrating the compound's utility in facilitating rapid and efficient chemical synthesis. The approach offers a versatile pathway for generating a wide array of furan-based compounds, potentially useful in various fields including materials science and drug development (Janczewski et al., 2021).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-methyl-1-(5-methylfuran-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-6-3-4-7(9-6)5-8-2/h3-4,8H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHATXKUOUZLMGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80368579 |
Source
|
| Record name | Methyl-(5-methyl-furan-2-ylmethyl)-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14668-91-8 |
Source
|
| Record name | Methyl-(5-methyl-furan-2-ylmethyl)-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80368579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl[(5-methylfuran-2-yl)methyl]amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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